Cas no 37986-04-2 (5-methyl-4H,7H-thieno3,2-bpyridin-7-one)

• Product Name: 5-methyl-4H,7H-thieno3,2-bpyridin-7-one
• CAS No: 37986-04-2
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 4650235
• PubChem ID: 66350427
• Update Time: 2025-06-30

5-methyl-4H,7H-thieno3,2-bpyridin-7-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4H,7H-thieno[3,2-b]pyridin-7-one
• Thieno[3,2-b]pyridin-7(4H)-one, 5-methyl-
• 5-Methylthieno[3,2-b]pyridin-7(4H)-one
• 5-methyl-4H,7H-thieno3,2-bpyridin-7-one

• Inchi： 1S/C8H7NOS/c1-5-4-7(10)8-6(9-5)2-3-11-8/h2-4H,1H3,(H,9,10)
• InChI Key： JAFYEZHFGJPUDV-UHFFFAOYSA-N
• SMILES： C12C=CSC=1C(=O)C=C(C)N2

Additional information on 5-methyl-4H,7H-thieno3,2-bpyridin-7-one

5-Methyl-4H,7H-Thieno[3,2-B]Pyridin-7-One: A Comprehensive Overview

The compound with CAS No. 37986-04-2, commonly referred to as 5-methyl-4H,7H-thieno[3,2-b]pyridin-7-one, is a fascinating organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of thienopyridine derivatives, which are known for their unique structural properties and diverse applications. The thienopyridine ring system is a fused bicyclic structure consisting of a pyridine ring and a thiophene ring, making it a versatile scaffold for various chemical modifications.

Recent studies have highlighted the potential of 5-methyl-4H,7H-thieno[3,2-b]pyridin-7-one as a promising candidate in drug discovery. Its aromatic heterocyclic structure provides an excellent platform for exploring biological activities such as anti-inflammatory, antioxidant, and antimicrobial properties. Researchers have also investigated its role in modulating cellular signaling pathways, which could lead to novel therapeutic interventions in diseases like cancer and neurodegenerative disorders.

The synthesis of 5-methyl-4H,7H-thieno[3,2-b]pyridin-7-one involves a series of well-defined chemical reactions. One common approach is the condensation of appropriate thioamide precursors with aldehydes or ketones under specific reaction conditions. This method ensures the formation of the fused thienopyridine ring system with high regioselectivity. The introduction of the methyl group at the 5-position is typically achieved through alkylation or methylation reactions, which can be optimized to enhance yield and purity.

One of the most intriguing aspects of this compound is its ability to undergo further functionalization. By introducing substituents at various positions on the thienopyridine ring, chemists can tailor its physicochemical properties and biological activities. For instance, substituents at the 2-position have been shown to significantly influence the compound's solubility and bioavailability, making it a valuable tool in medicinal chemistry.

In terms of applications, 5-methyl-4H,7H-thieno[3,2-b]pyridin-7-one has found utility in both academic research and industrial settings. Its use as a building block in organic synthesis has facilitated the creation of complex molecular architectures with potential pharmaceutical applications. Additionally, its stability under various reaction conditions makes it an ideal candidate for exploring green chemistry methodologies.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) studies have revealed that the thienopyridine ring system exhibits unique electronic characteristics due to its conjugated π-system. These insights are invaluable for designing new materials with tailored electronic properties for applications in optoelectronics and energy storage.

In conclusion, 5-methyl-4H,7H-thieno[3,2-b]pyridin-7-one (CAS No. 37986-04-2) stands out as a versatile and intriguing molecule with vast potential across multiple disciplines. Its structural versatility, coupled with its promising biological activities and ease of synthesis, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new facets of this compound's properties and applications, it is poised to make significant contributions to both scientific advancement and industrial innovation.